Cas no 500536-16-3 (1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile)

1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile is a versatile compound with significant applications in organic synthesis. Its unique structure offers advantages such as high purity, stability, and compatibility with various reaction conditions. This compound is particularly useful in the synthesis of heterocyclic compounds, pharmaceutical intermediates, and agrochemicals, due to its ability to facilitate multiple chemical transformations.
1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile structure
500536-16-3 structure
Product Name:1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
CAS No:500536-16-3
MF:C7H8N4O2
MW:180.16402053833
CID:5730754
Update Time:2025-06-20

1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • NSC59431
    • 1-(dimethylamino)-2,4-dioxopyrimidine-5-carbonitrile
    • AKOS021344356
    • F2185-1667
    • starbld0030156
    • NSC-59431
    • 1-(dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
    • 500536-16-3
    • 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
    • Inchi: 1S/C7H8N4O2/c1-10(2)11-4-5(3-8)6(12)9-7(11)13/h4H,1-2H3,(H,9,12,13)
    • InChI Key: HOJFUAVZYZELIS-UHFFFAOYSA-N
    • SMILES: O=C1NC(C(C#N)=CN1N(C)C)=O

Computed Properties

  • Exact Mass: 180.06472551g/mol
  • Monoisotopic Mass: 180.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 76.4Ų

1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D137251-1g
1-(dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
500536-16-3
1g
$ 975.00 2022-06-05
TRC
D137251-100mg
1-(dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
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$ 160.00 2022-06-05
TRC
D137251-500mg
1-(dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
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$ 635.00 2022-06-05
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F2185-1667-0.25g
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500536-16-3 95%+
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$616.0 2023-09-06
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F2185-1667-0.5g
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F2185-1667-1g
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F2185-1667-2.5g
1-(dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
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F2185-1667-5g
1-(dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
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1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Related Literature

Additional information on 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile

1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 500536-16-3): A Comprehensive Overview

1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 500536-16-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features, which include a dimethylamino group and a cyano group. These functional groups contribute to its potential biological activities and make it an attractive candidate for various therapeutic applications.

The chemical structure of 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 500536-16-3) can be represented as C9H10N4O2. The compound's molecular weight is approximately 206.19 g/mol. The presence of the dimethylamino group imparts basicity to the molecule, while the cyano group enhances its reactivity and stability. These properties make it suitable for use in a variety of chemical reactions and biological assays.

Recent studies have explored the potential of 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 500536-16-3) in various therapeutic areas. One notable application is in the development of antiviral agents. Research has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes.

In addition to its antiviral properties, 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 500536-16-3) has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The selective cytotoxicity observed in cancer cells suggests that it may have a favorable therapeutic index for cancer treatment.

The pharmacokinetic properties of 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 500536-16-3) have also been studied extensively. In vitro and in vivo experiments have shown that the compound has good solubility and permeability characteristics, which are essential for effective drug delivery. Furthermore, it exhibits low toxicity in animal models, making it a promising candidate for further clinical development.

The synthesis of 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 500536-16-3) has been optimized using various synthetic routes. One common method involves the condensation of dimethylamine with a suitable precursor followed by cyclization and functional group modification. These synthetic strategies have been refined to improve yield and purity, making large-scale production feasible for industrial applications.

In conclusion, 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 500536-16-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.

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